2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(2-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C17H17Cl2NO3/c1-11(23-16-8-7-13(18)9-14(16)19)17(21)20-10-12-5-3-4-6-15(12)22-2/h3-9,11H,10H2,1-2H3,(H,20,21)
• InChI Key: AVFDDZAMLYYXDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CC=C1OC)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H17Cl2NO3
• Molecular Weight: 354.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide, also known as DCPA, is a selective herbicide that is widely used in agriculture to control weeds. It was first synthesized in the 1960s and has since become an important tool in weed management. In

Mechanism of Action

2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide works by inhibiting the growth of weeds. It is absorbed by the roots and shoots of the plants and interferes with the synthesis of certain amino acids, which are essential for plant growth. This leads to the death of the weed.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide has been shown to have a low toxicity to mammals and birds. It is rapidly degraded in the environment and does not accumulate in the food chain. However, it can be toxic to aquatic organisms and should be used with caution near water bodies.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide is a widely used herbicide and has been extensively studied in the laboratory. Its advantages include its selectivity for weeds and its low toxicity to mammals and birds. However, its limitations include its potential toxicity to aquatic organisms and its limited effectiveness against certain types of weeds.

Future Directions

Future research on 2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide could focus on developing new formulations that improve its effectiveness against certain types of weeds. Additionally, research could explore the potential use of 2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide in combination with other herbicides to enhance its weed control properties. Finally, research could investigate the potential environmental impacts of 2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide and develop strategies to minimize its impact on aquatic organisms.

Synthesis Methods

2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide is synthesized by the reaction of 2,4-dichlorophenoxyacetic acid with 2-methoxybenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The reaction yields 2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide as a white crystalline solid with a melting point of 80-82°C.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide has been extensively studied for its herbicidal properties. It is used to control a wide range of weeds in various crops including corn, soybeans, and wheat. 2-(2,4-dichlorophenoxy)-N-(2-methoxybenzyl)propanamide is also used in turfgrass management to control weeds in golf courses and lawns.